Cas no 4219-24-3 (3-Hexenoic acid)

3-Hexenoic acid is an unsaturated carboxylic acid with the molecular formula C₆H₁₀O₂, featuring a double bond at the 3-position. This compound is commonly used as an intermediate in organic synthesis, particularly in the production of flavors, fragrances, and specialty chemicals. Its α,β-unsaturated structure makes it a versatile building block for conjugate addition reactions and other transformations. The cis and trans isomers of 3-hexenoic acid exhibit distinct physicochemical properties, allowing for selective applications in fine chemical manufacturing. Its reactivity and stability under controlled conditions make it a valuable reagent for researchers and industrial chemists seeking to develop complex molecular architectures.
3-Hexenoic acid structure
3-Hexenoic acid structure
Product Name:3-Hexenoic acid
CAS No:4219-24-3
MF:C6H10O2
MW:114.142402172089
CID:330241
Update Time:2025-05-28

3-Hexenoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Hexenoic acid
    • 1-(pyridin-3-yl)heptan-1-one
    • 1-[3]Pyridyl-heptan-1-on
    • 1-[3]pyridyl-heptan-1-one
    • 3-heptanoylpyridine
    • Hex-3-en-carbonsaeure
    • hex-3-enoic acid
    • Hex-3-ensaeure
    • n-hexyl 3-pyridyl ketone
    • NSC 26715
    • delta3-Hexenoic acid
    • Hydrosorbic acid
    • Inchi： 1S/C6H10O2/c1-2-3-4-5-6(7)8/h3-4H,2,5H2,1H3,(H,7,8)/b4-3-
    • InChI Key： XXHDAWYDNSXJQM-ARJAWSKDSA-N
    • SMILES： CC/C=C\CC(=O)O

Computed Properties

  • Exact Mass: 114.06800
  • Monoisotopic Mass: 114.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 89.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 40.1

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0.9626 g/cm3 (14 ºC)
  • Melting Point: 12 ºC
  • Boiling Point: 208 ºC
  • Flash Point: 106.4±13.9 ºC,
  • Refractive Index: 1.4402 (589.3 nm 17 ºC)
  • Solubility: Slightly soluble (18 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 1.42730
  • Solubility: Uncertain
  • FEMA: 3170 | 3-HEXENOIC ACID

3-Hexenoic acid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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3-Hexenoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4219-24-3)CIS-3-HEXENOIC ACID
Order Number:sfd5845
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:4219-24-3)CIS-3-HEXENOIC ACID
sfd5845
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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